Cas no 1013031-65-6 ((2,6-Dibromophenyl)methanol)

• Product Name: (2,6-Dibromophenyl)methanol
• CAS No: 1013031-65-6
• MF: C₇H₆Br₂O
• MW: 265.929940700531
• MDL: MFCD13185492
• CID: 1038294
• PubChem ID: 53397357
• Update Time: 2025-05-20

(2,6-Dibromophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,6-Dibromophenyl)methanol
• 2,6-Dibromobenzyl alcohol
• Z1269239829
• AKOS016001580
• EN300-1266472
• MFCD13185492
• Benzenemethanol, 2,6-dibromo-
• A897199
• CS-M3140
• 1013031-65-6
• SCHEMBL1046232
• SY111636
• Y10147
• DS-3643
• DB-361901
• AMY21977
• DTXSID80694360

• MDL： MFCD13185492
• Inchi： 1S/C7H6Br2O/c8-6-2-1-3-7(9)5(6)4-10/h1-3,10H,4H2
• InChI Key： MUMDGZCWRBIKDZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CO)Br

Computed Properties

• Exact Mass: 265.87649g/mol
• Monoisotopic Mass: 263.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on (2,6-Dibromophenyl)methanol

(2,6-Dibromophenyl)methanol

The compound with CAS No. 1013031-65-6, commonly referred to as (2,6-Dibromophenyl)methanol, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a methanol group attached to a dibromophenyl ring. The dibromophenyl moiety contributes to its distinct chemical properties, making it a valuable molecule in research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (2,6-Dibromophenyl)methanol, allowing researchers to explore its potential in diverse fields. One of the most promising areas of application is in the development of advanced materials. Scientists have discovered that this compound can serve as a building block for creating novel polymers with enhanced thermal stability and mechanical strength. These polymers have the potential to revolutionize industries such as aerospace and electronics, where high-performance materials are critical.

In addition to its role in materials science, (2,6-Dibromophenyl)methanol has shown remarkable potential in pharmacology. Researchers have found that this compound exhibits bioactivity against certain enzymes involved in metabolic disorders. This discovery has sparked interest in exploring its therapeutic applications, particularly in the treatment of conditions such as diabetes and obesity. Ongoing studies are focusing on optimizing its bioavailability and minimizing potential side effects to pave the way for clinical trials.

The synthesis of (2,6-Dibromophenyl)methanol involves a multi-step process that requires precise control over reaction conditions. The starting material is typically bromobenzene derivatives, which undergo bromination followed by hydroxylation to yield the desired product. Recent innovations in catalytic systems have significantly improved the efficiency of this synthesis, reducing production costs and enhancing scalability.

From an environmental perspective, understanding the degradation pathways of (2,6-Dibromophenyl)methanol is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. However, further research is needed to evaluate its long-term effects on aquatic life and soil microorganisms.

In conclusion, (2,6-Dibromophenyl)methanol is a versatile compound with vast potential across multiple disciplines. Its unique chemical properties and recent breakthroughs in synthesis and application make it a focal point for ongoing research. As scientists continue to unravel its capabilities, this compound is poised to contribute significantly to advancements in materials science, pharmacology, and environmental sustainability.